2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide

• IUPAC Name: 2-[[2-[4-(aminomethyl)anilino]-5-chloropyrimidin-4-yl]amino]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C18H19ClN6O2S/c1-21-28(26,27)16-5-3-2-4-15(16)24-17-14(19)11-22-18(25-17)23-13-8-6-12(10-20)7-9-13/h2-9,11,21H,10,20H2,1H3,(H2,22,23,24,25)
• InChI Key: BSNXRDSXROGABY-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC=C1NC2=NC(=NC=C2Cl)NC3=CC=C(C=C3)CN
• Molecular Formula: C18H19ClN6O2S
• Molecular Weight: 418.9 g/mol
• CAS No.: 1809947-04-3

Description

The compound 2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide is a structurally complex molecule featuring a pyrimidine core substituted with a 5-chloro group and linked to a benzenesulfonamide moiety via an aminophenyl bridge. This architecture is characteristic of kinase-targeting agents, where the pyrimidine ring often serves as a hinge-binding motif, and the sulfonamide group contributes to solubility and target affinity .

Biological Activity

The compound 2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide is a sulfonamide derivative that has gained attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into several functional groups:

• Aminomethyl group : Enhances binding to biological targets.
• Chloropyrimidine : Imparts unique electronic properties that may influence activity.
• Benzenesulfonamide moiety : Known for various biological activities, including antibacterial and antitumor effects.

The molecular formula is C16H19ClN4O2S, with a molecular weight of approximately 364.87 g/mol.

Mechanisms of Biological Activity

Research indicates that sulfonamide derivatives exhibit a range of biological activities through various mechanisms:

• Inhibition of Enzymatic Activity : Many sulfonamides act as inhibitors of specific enzymes, such as carbonic anhydrase and certain kinases, which are crucial in metabolic pathways.
• Antiproliferative Effects : Studies have shown that compounds similar to this sulfonamide can inhibit cancer cell proliferation by inducing apoptosis and cell cycle arrest.

Anticancer Activity

Several studies have explored the anticancer potential of related sulfonamide derivatives. For instance:

• In Vitro Studies : Compounds were tested on various cancer cell lines, showing IC50 values indicating effective inhibition of cell growth. For example, derivatives similar to the target compound exhibited IC50 values ranging from 0.33 to 7.10 μM against cervical and breast cancer cell lines .

Compound	Cell Line	IC50 (μM)
Derivative A	HeLa	0.33
Derivative B	MCF-7	2.0
Derivative C	A2780	7.10

Cardiovascular Effects

Research has indicated that some sulfonamide derivatives can influence cardiovascular parameters:

• Perfusion Pressure Studies : In isolated rat heart models, certain derivatives showed a decrease in perfusion pressure and coronary resistance, suggesting potential applications in managing cardiovascular conditions .

Case Studies

• Study on Perfusion Pressure :
  • Researchers evaluated the impact of a related sulfonamide on isolated rat hearts. The results indicated that the compound significantly reduced perfusion pressure over time, suggesting its potential as a therapeutic agent for hypertension .
• Antiproliferative Assays :
  • A series of experiments demonstrated that the target compound and its analogs effectively inhibited the growth of tumor cells in vitro. The studies highlighted the importance of structural modifications in enhancing biological activity .

Scientific Research Applications

Therapeutic Applications

1. Anticancer Activity
Research indicates that compounds similar to 2-[[2-[[4-(Aminomethyl)phenyl]amino]-5-chloro-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide exhibit significant anticancer properties. These compounds often act as inhibitors for various kinases involved in cancer progression. For instance, studies have shown that benzamide derivatives can inhibit RET kinase, which is crucial in certain types of cancers, including medullary thyroid carcinoma and non-small cell lung cancer .

Case Study:
A series of novel 4-chloro-benzamide derivatives were synthesized and evaluated for their RET kinase inhibition. The results demonstrated that specific compounds exhibited moderate to high potency, indicating their potential as lead compounds for further development in cancer therapy .

2. Antimicrobial Activity
Benzamide derivatives have also been explored for their antimicrobial properties. The sulfonamide group present in the compound enhances its ability to inhibit bacterial growth by interfering with bacterial folate synthesis .

Case Study:
In a study assessing the antimicrobial efficacy of various benzamide compounds, several derivatives showed promising results against Gram-positive and Gram-negative bacteria, suggesting their potential application in treating bacterial infections .

Data Table: Summary of Research Findings

Study	Target	Outcome	Reference
Study on RET Kinase Inhibition	RET Kinase	Moderate to high potency in inhibiting kinase activity
Antimicrobial Efficacy Assessment	Various Bacteria	Significant inhibition of bacterial growth
Antitumor Effects in Clinical Trials	Various Tumors	Extended survival in patients treated with related compounds

Comparison with Similar Compounds

2-(Benzylsulfanyl)-5-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidine-4-carboxamide ()

• Structural Similarities : Shares the 5-chloropyrimidine core but replaces the benzenesulfonamide group with a benzylsulfanyl moiety.
• Key Differences : The carboxamide linkage and 3,4-dimethoxyphenyl ethyl chain in ’s compound likely enhance lipophilicity, contrasting with the sulfonamide’s polar nature in the target compound. This difference may reduce aqueous solubility but improve membrane permeability .
• Activity : Benzylsulfanyl groups are associated with thiol-mediated binding to cysteine residues in kinases, whereas sulfonamides often engage in hydrogen bonding with catalytic lysines or aspartates .

N-[4-(4-Fluorophenyl)-5-hydroxymethyl-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide ()

• Structural Similarities : Contains a pyrimidine ring with a halogen (fluorine) and a methylsulfonamide group.
• Key Differences: The fluorophenyl and hydroxymethyl substituents in ’s compound introduce steric bulk and hydrogen-bond donors, which may alter kinase selectivity compared to the target compound’s 4-(aminomethyl)phenyl group.
• Activity : Fluorine’s electron-withdrawing effect can enhance binding affinity to hydrophobic kinase pockets, while hydroxymethyl groups may participate in solvent interactions .

4-Amino-N-(5-chloropyrimidin-2-yl)benzenesulfonamide ()

• Structural Similarities : Directly shares the 5-chloropyrimidine and benzenesulfonamide motifs.
• Key Differences: Lacks the aminomethylphenyl bridge, simplifying the structure. This truncation may reduce binding avidity but improve synthetic accessibility.

Sulfonamide Derivatives

4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide ()

• Structural Similarities : Features a benzenesulfonamide group linked to a halogenated aromatic system.
• Key Differences : Incorporates a Schiff base (imine) and ethyl spacer, which may confer pH-dependent solubility and metal-chelating properties absent in the target compound.

N-(2-{[5-Bromo-2-(piperidin-1-yl)-pyrimidin-4-yl]sulfanyl}-4-methoxy-phenyl)benzenesulfonamide ()

• Structural Similarities : Combines sulfonamide and pyrimidine motifs with halogen substitution (bromine).
• Activity : Bromine’s larger atomic radius compared to chlorine could disrupt kinase ATP-binding pockets, altering target specificity .

Kinase Inhibitor Analogues

Dasatinib ()

• Structural Similarities : Both compounds target kinases via heterocyclic cores (pyrimidine in the target compound vs. thiazole-carboxamide in dasatinib).
• Key Differences : Dasatinib’s thiazole ring and carboxamide tail optimize binding to Abl and Src kinases, while the target compound’s sulfonamide may favor interactions with serine/threonine kinases.
• Activity: Dasatinib exhibits subnanomolar potency against Src family kinases, whereas the target compound’s activity remains uncharacterized but is hypothesized to depend on sulfonamide-mediated hydrogen bonding .

Key Research Findings and Implications

• Halogen Effects : Chlorine at the pyrimidine 5-position (target compound, ) enhances electrophilicity, favoring interactions with kinase hinge regions. Fluorine () offers similar benefits with reduced steric hindrance .
• Sulfonamide vs. Sulfanyl : Sulfonamides (target compound, ) improve solubility and hydrogen-bonding capacity, whereas sulfanyl groups () prioritize covalent or hydrophobic interactions .
• Aminomethylphenyl Bridge: This moiety in the target compound may enable allosteric modulation or dual-pocket binding, a feature absent in simpler analogues like .